Cas no 2228439-37-8 (2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane)

• Product Name: 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane
• CAS No: 2228439-37-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5993470
• PubChem ID: 165632682
• Update Time: 2025-05-19

2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• 2-[[2-Methoxy-3-(trifluoromethyl)phenyl]methyl]oxirane
• 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane
• 2-{[2-methoxy-3-(trifluoromethyl)phenyl]methyl}oxirane
• EN300-1942545
• 2228439-37-8

• Inchi： 1S/C11H11F3O2/c1-15-10-7(5-8-6-16-8)3-2-4-9(10)11(12,13)14/h2-4,8H,5-6H2,1H3
• InChI Key： KCXHWEQMMIRPLH-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC(C(F)(F)F)=C1OC

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.289±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 254.7±40.0 °C(Predicted)

Additional information on 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane

Introduction to Compound with CAS No. 2228439-37-8 and Product Name: 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane

The compound with the CAS number 2228439-37-8 and the product name 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of a trifluoromethyl group and a methoxy substituent in the aromatic ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The trifluoromethyl group, in particular, is well-known for its ability to increase lipophilicity and metabolic resistance, which are critical factors in the design of novel therapeutic agents. The compound in question, with its trifluoromethyl moiety positioned strategically on the aromatic ring, exhibits promising characteristics for such applications.

The oxirane ring, also known as an epoxide, is another key structural feature of this compound. Epoxides are highly reactive intermediates that find extensive use in organic synthesis due to their ability to undergo various transformations, including ring-opening reactions with nucleophiles. This reactivity makes 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane a versatile building block for the synthesis of more complex molecules. Recent studies have highlighted the utility of oxirane derivatives in the development of bioactive compounds, particularly those targeting neurological and inflammatory disorders.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of pharmacologically active molecules. The combination of the methoxy and trifluoromethyl groups on the aromatic ring can influence both the electronic properties and steric environment of the molecule. This modulation can be exploited to fine-tune the biological activity of derived compounds. For instance, modifications at these positions have been shown to affect binding interactions with biological targets, leading to enhanced efficacy or selectivity.

Recent research has demonstrated that derivatives of this compound exhibit notable pharmacological properties. Studies have indicated that certain oxirane-containing molecules can act as potent inhibitors of enzymes involved in inflammatory pathways. The structural motif present in 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane aligns well with this trend, suggesting that it may serve as a lead compound for further medicinal chemistry efforts. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacokinetic profiles.

The synthetic accessibility of this compound also adds to its appeal. Modern synthetic methodologies have enabled the efficient preparation of complex molecules like 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane, making it feasible to explore its derivatives on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework. These advances have not only accelerated the discovery process but also opened new avenues for structural diversification.

In conclusion, the compound with CAS No. 2228439-37-8 and product name 2-{2-methoxy-3-(trifluoromethyl)phenylmethyl}oxirane represents a promising candidate for pharmaceutical research and development. Its unique structural features, including the presence of both methoxy and trifluoromethyl substituents on an aromatic ring fused to an oxirane moiety, endow it with distinctive chemical properties that are highly relevant to modern drug design principles. As research continues to uncover new applications for fluorinated compounds and epoxide derivatives, this molecule is poised to play a significant role in shaping future therapeutic strategies.